Cas no 1293-87-4 (1,1'-Ferrocenedicarboxylic acid)

1,1'-Ferrocenedicarboxylic acid Properties

Names and Identifiers

• 1,1'-Ferrocenedicarboxylic acid
• 1,1-Dicarboxyferrocene
• 1,1-Ferrpemedocarboxylic Acid
• 1,1-Ferrocnedocarboxylic Acid
• 1,1'-DICARBOXYFERROCENE
• FERROCENE-1,1'-DICARBOXYLIC ACID
• BIS(CARBOXYCYCLOPENTADIENYL)IRON
• Ferrocene dicarboxylic acid
• Ferrocene, 1,1'-dicarboxy-
• 1,1′-Biscarboxylferrocene
• 1,1′-Dicarboxyferrocene
• 1,1'-FERROCENDICARBONSAEURE
• 1,1'- twocarboxyltwoferrocene
• 1,1'-FerrocenediCarbocylic acid
• Bis(carboxycyclopentadienyl) Iron
• 1,1'-FERROCENEDICARBOXYLIC ACID
• +Expand

• MDL： MFCD00001423
• InChIKey： ISVVAJYTLASNEJ-UHFFFAOYSA-N
• Inchi： 1S/2C6H5O2.Fe/c2*7-6(8)5-3-1-2-4-5;/h2*1-4H,(H,7,8);
• SMILES： [C]1([CH][CH][CH][CH]1)C(=O)O.[C]1([CH][CH][CH][CH]1)C(=O)O.[Fe] |^1:0,1,2,3,4,8,9,10,11,12|

Computed Properties

• Exact Mass: 273.99300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 273.992851
• Heavy Atom Count: 17
• Complexity: 92.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 0.95010
• PSA: 74.60000
• Water Partition Coefficient: Insoluble
• Boiling Point: 236.7℃ at 760 mmHg
• Melting Point: ≥300 °C (lit.)
• Vapor Pressure: No data available
• Flash Point: No data available
• Solubility: 可溶于DMSO、乙酸乙酯（微溶、加热、超声处理）
• Color/Form: Orange or yellow powder, odourless
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Density: 1.3090

1,1'-Ferrocenedicarboxylic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26; S36; S37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

1,1'-Ferrocenedicarboxylic acid Customs Data

• HS CODE：29319090

Related Categories

• Catalysts and Inorganic Chemicals Catalysts
• Material Chemicals High Polymer Materials